Cas no 561308-27-8 (4-[(E)-{4-[2-(4-Oxonaphthalen-1(4H)-ylidene)hydrazinyl]phenyl}diazenyl]benzonitrile)

• Product Name: 4-[(E)-{4-[2-(4-Oxonaphthalen-1(4H)-ylidene)hydrazinyl]phenyl}diazenyl]benzonitrile
• CAS No: 561308-27-8
• MF: C₂₃H₁₅N₅O
• MW: 377.398103952408
• CID: 2832043
• PubChem ID: 136231396
• Update Time: 2025-04-21

4-[(E)-{4-[2-(4-Oxonaphthalen-1(4H)-ylidene)hydrazinyl]phenyl}diazenyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 561308-27-8
• 4-[(E)-{4-[2-(4-Oxonaphthalen-1(4H)-ylidene)hydrazinyl]phenyl}diazenyl]benzonitrile
• DTXSID10850351

• Inchi： 1S/C23H15N5O/c24-15-16-5-7-17(8-6-16)25-26-18-9-11-19(12-10-18)27-28-22-13-14-23(29)21-4-2-1-3-20(21)22/h1-14,29H/b26-25+,28-27+
• InChI Key： DPXDFDOINWFPSO-PAMTUDGESA-N
• SMILES： OC1C=CC(=C2C=CC=CC2=1)/N=N/C1C=CC(=CC=1)/N=N/C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 377.12766012Da
• Monoisotopic Mass: 377.12766012Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 93.5Ų